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Introduction

Cerium-144 (144Ce) is a significant radioisotope with a half-life of approximately 284.9 days.[1]
[2][3][4][5] As a fission product of uranium and plutonium, it is of considerable interest in
nuclear physics, waste management, and, increasingly, in medical applications as a parent
isotope for radiopharmaceutical development.[1][6] A thorough understanding of its decay
properties, grounded in robust theoretical models, is crucial for its safe handling and effective
application. This technical guide provides a comprehensive overview of the theoretical models
governing the decay of 1#4Ce, supported by quantitative data, experimental methodologies, and
detailed visualizations.

Decay Characteristics of Cerium-144

Cerium-144, with 58 protons and 86 neutrons, is a neutron-rich nuclide and therefore
undergoes beta-minus (3~) decay.[1] In this process, a neutron within the nucleus is converted
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into a proton, with the simultaneous emission of an electron (beta particle) and an electron
antineutrino. The decay of 144Ce exclusively proceeds via 3~ emission to its daughter nuclide,
Praseodymium-144 (144Pr).[1][2]

The decay of #4Ce primarily populates excited states of 44Pr, which then de-excite to the
ground state through the emission of gamma (y) rays. The subsequent decay of 44Pr, which
has a much shorter half-life of 17.29 minutes, also proceeds via beta decay to Neodymium-144
(**4Nd).[2][7]

Quantitative Decay Data

The decay of #4Ce has been extensively studied, and the following tables summarize the key
guantitative data.

Table 1: General Properties of Cerium-144

Property Value

Half-life (T1/2) 284.89 (6) days[2]
Decay Mode 100% Beta-minus (B7)[2]
Q-value (B) 318.6 (8) keV[2]

Parent Nuclide 144 a[1][5]

Daughter Nuclide 144pr[1][2]

Table 2: Beta Decay Transitions of Cerium-144
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Endpoint Energy Transition Nature of

o . log ft
(keV) Probability (%) Transition
1st forbidden non-
318.6 (8) 76.9 (3) _ 7.42
unique
1st forbidden non-
238.5 (8) 3.9(2 ) 8.33
unique
1st forbidden non-
185.1 (8) 19.2 (1) 7.27

unique

Data sourced from the Laboratoire National Henri Becquerel (LNE-LNHB/CEA) Table of
Radionuclides.[2]

Table 3: Major Gamma Transitions Following Cerium-144 Decay

Energy (keV) Emission Probability (%) Multipolarity
133.5152 (20) 17.01 (19) M1
99.952 (9) 0.128 (6) E2
80.120 (4) 4.83 (17) M1
53.395 (5) 0.90 (4) M1
40.92 (3) 1.16 (18) M1
33.563 (9) 1.28 (6) M1

Data sourced from the Laboratoire National Henri Becquerel (LNE-LNHB/CEA) Table of
Radionuclides.[2]

Theoretical Framework of Cerium-144 Beta Decay

The beta decay of 1#4Ce is characterized by "first-forbidden non-unique" transitions.[2] This
classification arises from the Fermi theory of beta decay and the selection rules dictated by the
changes in nuclear spin (AJ) and parity (Am) between the initial and final nuclear states.
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» Allowed Transitions: In the simplest beta decay transitions, the electron and antineutrino
carry away a total angular momentum of zero (AJ = 0 or 1, with no change in parity, A1t =
no). These are known as allowed transitions.

» Forbidden Transitions: When the selection rules for allowed transitions are not met, the
decay can still proceed, but with a lower probability (and thus a longer half-life). These are
termed "forbidden" transitions. The degree of forbiddenness depends on the change in
nuclear spin and parity.

In the case of 144Ce, the ground state has a spin and parity of 0*. The beta decay populates
states in #4Pr with different spins and parities. The transitions are classified as "first-forbidden"
because they involve a change in parity (A1t = yes) and a change in spin of AJ =0, 1, or 2. The
"non-unique"” designation refers to the fact that for a given AJ, multiple values of the orbital
angular momentum of the emitted leptons are possible.

The theoretical description of the energy spectrum of the emitted beta particles in these
forbidden transitions is more complex than for allowed transitions. The spectrum shape is
modified by a "shape factor,” C(W), which depends on the electron energy (W) and the specific
nuclear matrix elements involved in the transition. For a simplified description, a three-branch
model can be used to approximate the experimental antineutrino energy distribution.[1] This
model incorporates the Coulomb interaction via the Fermi function and a generic treatment for
first-forbidden non-unique transitions.[1]

Decay Scheme of Cerium-144

The following diagram illustrates the decay scheme of 144Ce, showing the beta decay branches
to the excited states of 1#4Pr and the subsequent gamma emissions.
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Caption: Decay scheme of Cerium-144.
Experimental Protocols for Measuring Cerium-144 Decay
The characterization of the decay of 144Ce relies on several key experimental techniques:

o Gamma-Ray Spectroscopy: This technique is used to identify and quantify the gamma rays
emitted during the de-excitation of the daughter nucleus.

o Methodology: A common setup involves a high-purity germanium (HPGe) or a sodium
iodide (Nal(Tl)) scintillation detector.[8] The detector is coupled to a multichannel analyzer
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(MCA) which records the energy spectrum of the detected gamma rays.[8] The source,
often a carrier-free sample of 144Ce, is placed at a calibrated distance from the detector.[8]
Energy and efficiency calibrations of the detector are performed using standard radioactive
sources with well-known gamma-ray energies and intensities. The resulting spectrum
shows distinct peaks corresponding to the different gamma transitions, allowing for the
determination of their energies and relative intensities.[8]

o Beta-Ray Spectroscopy: This method is employed to measure the energy distribution of the

emitted beta particles.

o Methodology: Magnetic spectrometers or solid-state detectors, such as silicon lithium-
drifted [Si(Li)] detectors, are used.[9] The 144Ce source is typically prepared on a thin
backing to minimize energy loss of the beta particles within the source material.[8] The
spectrometer separates the beta particles based on their momentum (and thus energy),
allowing for the measurement of the energy spectrum. By analyzing the shape of the beta
spectrum, information about the nature of the beta transitions (allowed or forbidden) can
be obtained.

o Coincidence Measurements: These experiments are crucial for establishing the relationships
between different radiations emitted in the decay cascade.

o Methodology: A typical beta-gamma coincidence setup involves a beta detector and a
gamma detector positioned at a specific angle to each other.[10] An electronic circuit is
used to record events only when both detectors register a signal within a very short time
window. By selecting a specific beta energy and measuring the coincident gamma
spectrum, or vice versa, the decay scheme can be constructed, confirming which beta
transitions populate which excited states in the daughter nucleus.[8]

Conclusion

The decay of Cerium-144 is a well-characterized process that is accurately described by the
theory of first-forbidden non-unique beta decay. The comprehensive understanding of its decay
scheme, supported by precise experimental measurements, is fundamental for its application in
various scientific and medical fields. The data and models presented in this guide provide a
solid foundation for researchers and professionals working with this important radioisotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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